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Abstract

Trimethylolpropane Triethylhexanoate (CAS: 26086-33-9), a triester of trimethylolpropane
and 2-ethylhexanoic acid, is a synthetic emollient with widespread application in the cosmetics
and personal care industries.[1][2][3][4] This technical guide provides a comprehensive
overview of its chemical and physical properties, a detailed experimental protocol for its
synthesis, and a summary of its known applications and safety profile. While primarily utilized
for its skin-conditioning properties, this document also explores the potential, though currently
under-researched, role of such esters in topical drug delivery systems. Due to a lack of
extensive public research, this guide focuses on the well-documented chemical aspects of the
compound and highlights areas where further investigation is warranted.

Chemical and Physical Properties

Trimethylolpropane Triethylhexanoate is a low-viscosity, non-oily liquid characterized by its
excellent lubricity and chemical stability.[2][5] These properties make it a valuable ingredient in
formulations where a smooth, non-greasy feel is desired.[2]

Table 1: Physicochemical Properties of Trimethylolpropane Triethylhexanoate
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Property Value Reference
CAS Number 26086-33-9 [1]12]16]
Molecular Formula C30H5606 [1][6]

Molecular Weight 512.771 g/mol [1][6]
Appearance Colorless to light yellow liquid [3]
) 0.9420 - 0.9430 g/cm? (at 26
Density [1107]
OC)

Boiling Point 555.2 + 30.0 °C (Predicted) [1107]
Viscosity 42 - 43 centipoises (at 26°C)
XLogP3-AA 9.4 [2][6]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

ydrog p 6 1]
Count
Rotatable Bond Count 25 [1]

Synthesis of Trimethylolpropane Triethylhexanoate

The primary method for synthesizing Trimethylolpropane Triethylhexanoate is through the

esterification of trimethylolpropane with 2-ethylhexanoic acid. This reaction is typically

catalyzed by an acid and involves the removal of water to drive the reaction to completion.

Experimental Protocol

The following protocol is based on established procedures for the synthesis of

trimethylolpropane esters.

Materials:

o Trimethylolpropane (0.87 mols)

o 2-ethylhexanoic acid (3.47 mols)
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Sulfuric acid (0.05 mols, as catalyst)

Activated carbon (3 wt% of the total alcohol and acid amount, as a decolorizing agent)

Reaction vessel with stirring mechanism, heating mantle, and a Dean-Stark apparatus for
water removal

Molecular still for distillation

Procedure:

» Charge the reaction vessel with 0.87 mols of trimethylolpropane and 3.47 mols of 2-
ethylhexanoic acid.

e Begin stirring the mixture.
e Add 0.05 mols of sulfuric acid and 3 wt% of activated carbon to the mixture.

o Heat the mixture to 200-220°C for approximately 3 hours, continuously removing the water
produced during the reaction using the Dean-Stark apparatus.

» After the reaction is complete, the crude product is purified by molecular still-distillation to
yield colorless and odorless trimethylolpropane triethylhexanoate.

Expected Yield: 87%

Synthesis Workflow
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Synthesis Workflow of Trimethylolpropane Triethylhexanoate

Reactants:
- Trimethylolpropane
- 2-Ethylhexanoic Acid
- Sulfuric Acid (Catalyst)
- Activated Carbon (Decoloring Agent)

l

Reaction Vessel

:

Heat to 200-220°C
(approx. 3 hours)

:

Continuous Water Removal
(Dean-Stark Apparatus)

:

Molecular Still-Distillation

Trimethylolpropane Triethylhexanoate

Click to download full resolution via product page
Synthesis and purification process.

Applications

The primary application of Trimethylolpropane Triethylhexanoate is in the cosmetics and

personal care industry.[2][3][8][9]

Table 2: Applications of Trimethylolpropane Triethylhexanoate
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Application Area Function Products Reference
Cosmetics & Personal  Emollient, Skin Moisturizers, lotions,
L o [21[41181[°]
Care Conditioning Agent lipsticks, makeup
PVC resins,
Industrial Plasticizer, Lubricant refrigerants, engine [3]
oils

As an emollient, it softens and soothes the skin, providing a protective barrier that helps to
reduce water loss.[2] Its non-oily feel and good lubricity make it a desirable ingredient in a wide
range of topical products.[2]

While not extensively studied for this purpose, emollient esters like Trimethylolpropane
Triethylhexanoate have the potential to be used in topical drug delivery systems. Their ability
to modify the skin barrier and act as a vehicle for active pharmaceutical ingredients (APIS) is an
area that warrants further research.

Safety and Toxicology

Trimethylolpropane Triethylhexanoate is generally considered safe for use in cosmetic
products.[1] It is reported to be well-tolerated by most skin types and is not associated with
significant allergic reactions or irritation.[1]

However, it is important to note that the available safety data in the public domain is limited.
While there are no indications of significant toxicity, comprehensive toxicological studies
specifically on Trimethylolpropane Triethylhexanoate are not readily available. It is
recommended to handle the substance with standard laboratory precautions, including the use
of personal protective equipment to avoid direct contact with skin and eyes.

Conclusion

Trimethylolpropane Triethylhexanoate is a well-characterized synthetic ester with
established applications in the cosmetics and industrial sectors. Its synthesis is straightforward,
and its physicochemical properties are well-documented. While its primary role is as an
emollient and skin-conditioning agent, its properties suggest potential for broader applications,
including in the field of topical drug delivery. However, a significant gap exists in the publicly
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available research regarding its biological interactions and detailed toxicological profile. Further
studies are needed to fully elucidate its mechanism of action on the skin and to explore its
potential as a vehicle for the transdermal delivery of therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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